Cas no 1307237-65-5 ((8-Methoxyquinolin-3-yl)methanol)

• Product Name: (8-Methoxyquinolin-3-yl)methanol
• CAS No: 1307237-65-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5188156
• PubChem ID: 71685926
• Update Time: 2025-06-13

(8-Methoxyquinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8-methoxyquinolin-3-yl)methanol
• 3-Quinolinemethanol, 8-methoxy-
• (8-Methoxyquinolin-3-yl)methanol

• Inchi： 1S/C11H11NO2/c1-14-10-4-2-3-9-5-8(7-13)6-12-11(9)10/h2-6,13H,7H2,1H3
• InChI Key： KMZTVOUAXTWPIH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC(CO)=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on (8-Methoxyquinolin-3-yl)methanol

Comprehensive Analysis of CAS No. 1307237-65-5 and (8-Methoxyquinolin-3-yl)methanol: Properties, Applications, and Industry Trends

The compound identified by CAS No. 1307237-65-5, also known as (8-Methoxyquinolin-3-yl)methanol, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative features a methoxy group at the 8-position and a hydroxymethyl group at the 3-position, which contribute to its unique reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

One of the most frequently asked questions about (8-Methoxyquinolin-3-yl)methanol concerns its synthesis pathway. The compound is typically prepared through the reduction of the corresponding aldehyde or ester derivative under controlled conditions. Recent studies have highlighted its utility in metal-catalyzed cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The presence of both the methoxyquinoline core and the hydroxymethyl functionality allows for diverse chemical modifications, which is why it's often searched alongside terms like "quinoline derivatives synthesis" and "functional group interconversion."

In the context of current research trends, CAS No. 1307237-65-5 aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. The COVID-19 pandemic has accelerated interest in molecules with potential antiviral properties, and quinoline-based structures like (8-Methoxyquinolin-3-yl)methanol are being investigated for their ability to interfere with viral replication mechanisms. This connection to pandemic-related research has increased its visibility in scientific databases and patent literature.

The physicochemical properties of (8-Methoxyquinolin-3-yl)methanol make it particularly interesting for formulation scientists. Its moderate solubility in polar organic solvents and stability under physiological pH conditions are often discussed in forums about "drug-like properties optimization." Analytical chemists frequently search for HPLC and LC-MS methods to characterize this compound, reflecting its importance in quality control processes during pharmaceutical development.

From an industrial perspective, the scalability of CAS No. 1307237-65-5 production has become a hot topic among process chemists. Companies specializing in custom synthesis are increasingly listing this compound in their catalogs, responding to the demand from academic and industrial researchers. The compound's methoxyquinoline scaffold is particularly valued in materials science applications, where it contributes to the development of organic semiconductors and fluorescent markers.

Environmental considerations surrounding (8-Methoxyquinolin-3-yl)methanol have also emerged as a discussion point. With the chemical industry moving toward greener practices, researchers are investigating biodegradable derivatives and sustainable synthesis routes for this compound. This aligns with popular search queries about "green chemistry approaches for heterocycles" and "eco-friendly pharmaceutical intermediates."

In the analytical field, CAS No. 1307237-65-5 presents interesting challenges and opportunities. Its UV-Vis absorption characteristics make it suitable for spectroscopic studies, while its mass fragmentation pattern serves as a reference point for similar compounds. These analytical aspects are frequently explored in conjunction with search terms like "quinoline characterization techniques" and "structural elucidation methods."

The patent landscape for (8-Methoxyquinolin-3-yl)methanol reveals its growing commercial importance. Recent filings demonstrate its incorporation into various therapeutic formulations, particularly in combination therapies for infectious diseases. Intellectual property experts often track these developments, searching for information about "quinoline-based patent applications" and "novel medicinal chemistry scaffolds."

Looking forward, the scientific community anticipates expanded applications for CAS No. 1307237-65-5 in multiple domains. Its structural features suggest potential in agrochemical development, where quinoline derivatives are known for their pesticidal properties. Additionally, the compound's electronic properties make it a candidate for investigation in organic electronics, connecting to trending searches about "materials for flexible displays" and "organic electronic components."

Quality control aspects of (8-Methoxyquinolin-3-yl)methanol remain crucial for its commercial adoption. Analytical methods development, impurity profiling, and stability studies are ongoing research areas that address common concerns about "pharmaceutical intermediate specifications" and "QC protocols for heterocyclic compounds." These topics frequently appear in technical discussions among quality assurance professionals.

The global market for CAS No. 1307237-65-5 reflects broader trends in fine chemical supply chains. With increasing regionalization of production capabilities, suppliers are emphasizing reliable sourcing and consistent quality. Business analysts often examine market reports containing terms like "quinoline derivatives market growth" and "specialty chemicals demand forecast," where this compound features as an emerging product of interest.

Academic interest in (8-Methoxyquinolin-3-yl)methanol continues to grow, as evidenced by its inclusion in advanced organic chemistry curricula. The compound serves as an excellent example for teaching concepts such as "directed ortho metalation" and "protecting group strategies," making it relevant to educational searches about "advanced synthetic methodology examples." This pedagogical value further enhances its profile in the scientific community.